Cas no 2172273-70-8 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid
• CAS No: 2172273-70-8
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5952573
• PubChem ID: 165539144
• Update Time: 2025-05-25

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid
• 2172273-70-8
• EN300-1512387
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-2-methylbutanoic acid

• Inchi： 1S/C27H25FN2O5/c1-15(26(32)33)16(2)29-25(31)21-12-7-13-23(24(21)28)30-27(34)35-14-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-13,15-16,22H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YFJMGMLIZFTGBN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(NC(C)C(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid

Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic Acid (CAS No. 2172273-70-8)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172273-70-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a fluorophenyl moiety, and an amino acid-derived formamido side chain. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid is meticulously designed to facilitate interactions with biological targets. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis as a protecting group for the amino group of amino acids. This feature suggests potential applications in the development of peptide-based therapeutics or as a building block for more complex peptidomimetics. Additionally, the fluorophenyl moiety introduces electronic and steric effects that can influence the compound's binding affinity and selectivity towards biological receptors.

The side chain featuring an amino group conjugated with a formamido group further enhances the compound's versatility. Formamido groups are known to participate in hydrogen bonding interactions, which can be critical for stabilizing protein-ligand complexes. This structural motif is often exploited in the design of enzyme inhibitors and receptor modulators. The 2-methylbutanoic acid backbone provides additional conformational flexibility, allowing the molecule to adopt multiple orientations that may optimize its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid with greater precision. Studies have indicated that the compound exhibits promising interactions with various enzymes and receptors, suggesting its utility in addressing a range of therapeutic challenges. For instance, preliminary computational studies have shown that this molecule may interact with kinases and proteases, which are key targets in oncology and inflammatory diseases.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The introduction of fluorine into aromatic rings can modulate metabolic stability, lipophilicity, and binding affinity. In the case of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid, the fluorine atom on the phenyl ring may contribute to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. These attributes are critical for developing drugs that can effectively reach their target sites within the body.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies, including multi-step organic reactions and protective group strategies, are employed to construct the desired molecular framework accurately. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product. These analytical techniques are essential for confirming that the synthesized compound matches its intended chemical specification before proceeding with biological evaluations.

In parallel with synthetic chemistry efforts, researchers are also exploring innovative approaches to assess the biological activity of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid. High-throughput screening (HTS) technologies have been instrumental in identifying potential lead compounds for further optimization. Additionally, structure-based drug design (SBDD) leverages computational models to predict how modifications to this molecule might enhance its binding affinity or selectivity against specific biological targets.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid. These algorithms can analyze vast datasets to identify patterns that correlate with biological activity, enabling researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone.

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or reduced toxicity profiles. By systematically modifying specific structural features—such as replacing hydrogen atoms with other functional groups or altering the length of side chains—scientists can fine-tune the pharmacological properties to meet specific therapeutic needs.

The impact of such research extends beyond academic curiosity; it holds significant implications for patients who may benefit from novel therapeutics developed from compounds like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylbutanoic acid. As drug discovery continues to evolve at an unprecedented pace, compounds with well-defined structures like this one serve as valuable scaffolds for developing next-generation medications.